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Compound of Interest

Compound Name: Perbromic acid

Cat. No.: B1211475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Perbromic acid is an extremely hazardous substance. It is a powerful oxidizing

agent, highly corrosive, and unstable, particularly in concentrated forms. These notes and

protocols are intended for experienced laboratory personnel who are fully aware of the risks

involved and have received thorough safety training. Always consult the most recent Safety

Data Sheet (SDS) and relevant institutional safety guidelines before handling this chemical.

Introduction
Perbromic acid (HBrO₄) is the highest oxoacid of bromine, with the bromine atom in the +7

oxidation state. It is a strong acid and a potent oxidizing agent.[1] Due to its inherent instability,

it is not widely used commercially but may be encountered in specialized research and

synthesis applications.[2] This document provides detailed procedures for the safe handling

and storage of concentrated perbromic acid to minimize risks to personnel and infrastructure.

Hazard Summary
Concentrated perbromic acid presents multiple significant hazards:

Extreme Instability: Solutions with concentrations greater than 6M are unstable and can

undergo autocatalytic decomposition, which may be explosive.[1] This decomposition is

accelerated by heat, light, and the presence of catalysts such as certain metal ions (e.g.,

Ag⁺, Ce⁴⁺).[1]
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Strong Oxidizer: As a powerful oxidizing agent, concentrated perbromic acid can react

violently with organic materials, reducing agents, and other combustible materials, potentially

leading to fire or explosion.

High Corrosivity: The acid is extremely corrosive to skin, eyes, the respiratory tract, and the

digestive system.[1] Contact can cause severe chemical burns.

Toxicity: Inhalation of vapors or mists can cause severe respiratory irritation, and ingestion

can be fatal.[1]

Quantitative Data
Property Value Citation(s)

Molar Mass 144.91 g/mol [3]

Appearance Colorless liquid [1]

Stability

Aqueous solutions are stable

at concentrations up to 6M.

Solutions >6M are unstable

and decompose. Decomposes

before melting.

[1]

Primary Decomposition

Products

Bromic acid (HBrO₃) and

oxygen (O₂).[1] Further

decomposition can release

toxic brown bromine vapors.[1]

[1]

Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is mandatory before handling concentrated perbromic
acid. The following table outlines the minimum requirements.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1211475?utm_src=pdf-body
https://en.wikipedia.org/wiki/Perbromic_acid
https://en.wikipedia.org/wiki/Perbromic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Perbromic-acid
https://en.wikipedia.org/wiki/Perbromic_acid
https://en.wikipedia.org/wiki/Perbromic_acid
https://en.wikipedia.org/wiki/Perbromic_acid
https://en.wikipedia.org/wiki/Perbromic_acid
https://en.wikipedia.org/wiki/Perbromic_acid
https://www.benchchem.com/product/b1211475?utm_src=pdf-body
https://www.benchchem.com/product/b1211475?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Recommended PPE Rationale

Eyes/Face
Chemical splash goggles and

a face shield.

Protects against splashes and

vapors.

Hands

Double gloving is

recommended. Use chemically

resistant gloves such as

Neoprene, Butyl rubber, or

Viton™. Always inspect gloves

for integrity before use.

Provides protection against

direct skin contact and

chemical burns.

Body

A chemical-resistant apron

(e.g., PVC or neoprene) over a

flame-resistant lab coat.

Protects against splashes and

spills.

Respiratory

All handling of concentrated

perbromic acid must be

conducted in a certified

chemical fume hood. For

emergency situations or spills,

a self-contained breathing

apparatus (SCBA) may be

necessary.

Prevents inhalation of

corrosive and toxic vapors.

Footwear
Closed-toe shoes made of a

chemically resistant material.
Protects feet from spills.

Handling and Storage Procedures
Engineering Controls

Fume Hood: All work with concentrated perbromic acid must be performed in a designated,

certified chemical fume hood with a tested and reliable ventilation system.

Safety Shower and Eyewash Station: A safety shower and eyewash station must be

immediately accessible (within 10 seconds of travel) in the area where perbromic acid is

handled.
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Storage Protocol
Containers: Store in the original, tightly sealed container. If transferring to a secondary

container, it must be made of glass or porcelain and have a compatible screw cap with a

liner. Do not use metal or plastic containers.

Location: Store in a cool, dry, well-ventilated area, away from direct sunlight and sources of

heat.

Segregation: Store separately from organic materials, flammable substances, reducing

agents, bases, and other incompatible chemicals. Use secondary containment (e.g., a glass

or ceramic tray) to prevent mixing in case of a leak.

Inventory: Keep the quantity of stored perbromic acid to a minimum.

Incompatible Materials
Organic compounds (e.g., solvents, paper, wood)

Reducing agents

Bases

Metals

Cyanides

Sulfides

Experimental Protocols
Protocol for Dilution of Concentrated Perbromic Acid
Objective: To safely dilute concentrated perbromic acid to a working concentration (≤ 6M).

Materials:

Concentrated perbromic acid
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Deionized water

Borosilicate glass beakers

Glass stirring rod

Ice bath

Procedure:

Don all required PPE as outlined in Section 4.0.

Perform the entire procedure in a certified chemical fume hood.

Place a beaker containing the required volume of deionized water into an ice bath to

dissipate the heat of dilution.

Slowly and carefully add the calculated volume of concentrated perbromic acid to the cold

deionized water while gently stirring with a glass rod. Never add water to the acid.

Allow the diluted solution to slowly reach room temperature before use or storage.

Label the container with the diluted perbromic acid concentration and the date of

preparation.

Emergency Procedures
Spill Response
For small spills (<100 mL) inside a chemical fume hood:

Alert personnel in the immediate area.

Wearing appropriate PPE, neutralize the spill by slowly adding a weak base such as sodium

bicarbonate or soda ash.

Absorb the neutralized mixture with an inert material like vermiculite or sand. Do not use

combustible materials such as paper towels.
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Collect the absorbed material into a labeled, sealed container for hazardous waste disposal.

Decontaminate the area with a suitable cleaning agent and water.

For large spills or spills outside of a fume hood:

Evacuate the laboratory immediately.

Activate the fire alarm if there is a risk of fire.

Contact the institution's emergency response team.

Provide details of the spill, including the chemical and approximate quantity.

First Aid
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, holding the eyelids open. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and flush the affected area with

large amounts of water for at least 15 minutes in a safety shower. Seek immediate medical

attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water. If the person is conscious,

have them drink one or two glasses of water. Seek immediate medical attention.

Waste Disposal
All perbromic acid waste, including contaminated materials from spill cleanup, is considered

hazardous waste.

Neutralize liquid waste slowly with a suitable base (e.g., sodium bicarbonate) in a fume

hood.

Collect all waste in a designated, properly labeled, and sealed container.
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Follow all institutional, local, and national regulations for hazardous waste disposal.

Visualizations
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Concentrated Perbromic Acid.
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Caption: Decision Tree for Perbromic Acid Spill Response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1211475?utm_src=pdf-body-img
https://www.benchchem.com/product/b1211475?utm_src=pdf-body
https://www.benchchem.com/product/b1211475?utm_src=pdf-body-img
https://www.benchchem.com/product/b1211475?utm_src=pdf-body
https://www.benchchem.com/product/b1211475?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Perbromic acid - Wikipedia [en.wikipedia.org]

2. material-properties.org [material-properties.org]

3. Perbromic acid | BrHO4 | CID 192513 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Concentrated
Perbromic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211475#handling-and-storage-procedures-for-
concentrated-perbromic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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